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Compound of Interest

Compound Name: Diethyl trisulfide

Cat. No.: B1294429 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of diethyl trisulfide, detailed experimental protocols for its synthesis and analysis,

and an examination of its potential role in biological signaling pathways.

Core Properties of Diethyl Trisulfide
Diethyl trisulfide, an organosulfur compound, is recognized for its distinct sulfurous odor. The

following table summarizes its key quantitative data.

Property Value Reference

Molecular Formula C4H10S3 [1][2]

Molecular Weight 154.3 g/mol [1]

CAS Number 3600-24-6 [2]

Appearance Colorless to pale yellow liquid

Density 1.1082 g/cm³ at 20 °C

Boiling Point 82 °C at 10 Torr

Melting Point -72.83 °C

IUPAC Name (ethyltrisulfanyl)ethane [1]
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Experimental Protocols
Detailed methodologies for the synthesis and analysis of diethyl trisulfide are crucial for

research and development. Below are protocols adapted from established methods for

trisulfide synthesis and analysis of volatile sulfur compounds.

2.1. Synthesis of Diethyl Trisulfide via Sulfur Monochloride

This protocol is based on the general reaction of thiols with sulfur monochloride to form

trisulfides.

Materials:

Ethanethiol (C2H5SH)

Sulfur monochloride (S2Cl2)

Anhydrous diethyl ether

Sodium bicarbonate solution (5% w/v)

Anhydrous magnesium sulfate

Round-bottom flask

Dropping funnel

Magnetic stirrer

Separatory funnel

Rotary evaporator

Distillation apparatus

Procedure:

In a round-bottom flask, dissolve ethanethiol in anhydrous diethyl ether under an inert

atmosphere (e.g., nitrogen or argon).
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Cool the solution to 0°C using an ice bath.

Slowly add a solution of sulfur monochloride in anhydrous diethyl ether to the stirred

ethanethiol solution via a dropping funnel. The reaction is exothermic and should be

controlled to maintain the temperature at 0°C.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for an additional 2 hours.

Quench the reaction by carefully adding water.

Transfer the mixture to a separatory funnel and wash the organic layer sequentially with 5%

sodium bicarbonate solution and brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter the drying agent and remove the solvent under reduced pressure using a rotary

evaporator.

The crude diethyl trisulfide can be purified by vacuum distillation.

2.2. Analysis of Diethyl Trisulfide by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines a general method for the analysis of volatile sulfur compounds like

diethyl trisulfide.

Instrumentation:

Gas chromatograph coupled to a mass spectrometer (GC-MS)

Capillary column suitable for volatile sulfur compounds (e.g., DB-5ms)

Autosampler

Procedure:

Sample Preparation: Prepare a dilute solution of diethyl trisulfide in a suitable solvent (e.g.,

dichloromethane or hexane).
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GC Conditions:

Injector Temperature: 250°C

Oven Program: Start at 50°C, hold for 2 minutes, then ramp to 250°C at 10°C/min, and

hold for 5 minutes.

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

MS Conditions:

Ion Source: Electron Ionization (EI) at 70 eV.

Mass Range: Scan from m/z 35 to 300.

Source Temperature: 230°C.

Quadrupole Temperature: 150°C.

Data Analysis: Identify diethyl trisulfide based on its retention time and the fragmentation

pattern in the mass spectrum. The molecular ion peak (M+) should be observed at m/z 154.

Biological Signaling and Experimental Workflow
While direct studies on the signaling pathways of diethyl trisulfide are limited, research on

analogous compounds like diallyl trisulfide (DATS) provides a strong model for its potential

biological activities. DATS is a known hydrogen sulfide (H₂S) donor, a critical signaling

molecule involved in various physiological processes, including the regulation of apoptosis and

cellular stress responses.

The following diagram illustrates a plausible signaling pathway for diethyl trisulfide, acting as

an H₂S donor, and a general experimental workflow to investigate its effects.
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Figure 1. Proposed H₂S-Mediated Signaling and Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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